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1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole 1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole
Brand Name: Vulcanchem
CAS No.: 324779-91-1
VCID: VC0382396
InChI: InChI=1S/C21H18N2O3S/c1-4-13-27-21-22-16-7-5-6-8-17(16)23(21)20(24)12-10-15-9-11-18(25-2)19(14-15)26-3/h1,5-12,14H,13H2,2-3H3/b12-10+
SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC#C)OC
Molecular Formula: C21H18N2O3S
Molecular Weight: 378.4g/mol

1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole

CAS No.: 324779-91-1

Main Products

VCID: VC0382396

Molecular Formula: C21H18N2O3S

Molecular Weight: 378.4g/mol

1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole - 324779-91-1

CAS No. 324779-91-1
Product Name 1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole
Molecular Formula C21H18N2O3S
Molecular Weight 378.4g/mol
IUPAC Name (E)-3-(3,4-dimethoxyphenyl)-1-(2-prop-2-ynylsulfanylbenzimidazol-1-yl)prop-2-en-1-one
Standard InChI InChI=1S/C21H18N2O3S/c1-4-13-27-21-22-16-7-5-6-8-17(16)23(21)20(24)12-10-15-9-11-18(25-2)19(14-15)26-3/h1,5-12,14H,13H2,2-3H3/b12-10+
Standard InChIKey LWVKVHUQXOKDPM-ZRDIBKRKSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C=C/C(=O)N2C3=CC=CC=C3N=C2SCC#C)OC
SMILES COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC#C)OC
Canonical SMILES COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC#C)OC
PubChem Compound 5727786
Last Modified Nov 11 2021
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